Ethyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methylnicotinate
Ethyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methylnicotinate
Brand Name:
Vulcanchem
CAS No.:
113994-36-8
VCID:
VC20881159
InChI:
InChI=1S/C18H21ClN2O3/c1-3-24-18(22)17-14(13-6-4-5-7-15(13)19)10-12(2)21-16(17)11-23-9-8-20/h4-7,10H,3,8-9,11,20H2,1-2H3
SMILES:
CCOC(=O)C1=C(C=C(N=C1COCCN)C)C2=CC=CC=C2Cl
Molecular Formula:
C18H21ClN2O3
Molecular Weight:
348.8 g/mol
Ethyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methylnicotinate
CAS No.: 113994-36-8
Cat. No.: VC20881159
Molecular Formula: C18H21ClN2O3
Molecular Weight: 348.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113994-36-8 |
|---|---|
| Molecular Formula | C18H21ClN2O3 |
| Molecular Weight | 348.8 g/mol |
| IUPAC Name | ethyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methylpyridine-3-carboxylate |
| Standard InChI | InChI=1S/C18H21ClN2O3/c1-3-24-18(22)17-14(13-6-4-5-7-15(13)19)10-12(2)21-16(17)11-23-9-8-20/h4-7,10H,3,8-9,11,20H2,1-2H3 |
| Standard InChI Key | TUTUEETZLBOKJD-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C=C(N=C1COCCN)C)C2=CC=CC=C2Cl |
| Canonical SMILES | CCOC(=O)C1=C(C=C(N=C1COCCN)C)C2=CC=CC=C2Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator